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Compound of Interest |

tert-Butyl 4-(2-
Compound Name:
oxopropyl)piperidine-1-carboxylate

CAS No.: 206989-54-0

Cat. No.: B1340143

Get Quote

For Researchers, Scientists, and Drug Development Professionals

The N-Boc-piperidine scaffold is a cornerstone in modern medicinal chemistry, offering a
versatile platform for the synthesis of a vast array of therapeutic agents. The introduction of the
tert-butoxycarbonyl (Boc) protecting group on the piperidine nitrogen allows for controlled and
selective functionalization at other positions of the ring. Understanding the spectroscopic
characteristics of these derivatives is crucial for reaction monitoring, quality control, and
structural elucidation. This guide provides a comparative analysis of the key spectroscopic data
for a series of N-Boc-piperidine derivatives, supported by detailed experimental protocols.

Spectroscopic Data Comparison

The following tables summarize the key *H NMR, 3C NMR, IR, and Mass Spectrometry data
for the parent N-Boc-piperidine and several of its substituted derivatives. These derivatives
have been selected to illustrate the influence of substituent position and electronics on the
spectroscopic properties of the N-Boc-piperidine core.
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Table 1: *H NMR Spectroscopic Data (6, ppm)

H-2, H-6

H-3, H-5

Compound H-4 (ax/eq) Other Signals
(axleq) (axleq)
N-Boc-piperidine  ~3.60 (br t) ~1.55 (m) ~1.55 (m) 1.45 (s, 9H, Boc)
1.45 (s, 9H,
N-Boc-2- ~3.95 (m), ~2.80
o ~1.65-1.40 (m) ~1.65-1.40 (m) Boc), ~1.10 (d,
methylpiperidine (m)
3H, CHs)
1.45 (s, 9H,
N-Boc-3- ~3.85(m), ~2.60 ~1.80(m),~1.00 ~1.65(m), ~1.20
T m - m) Boc), ~0.90 (d,
me iperidine m m m
yiPIP 3H, CHs)
1.45 (s, 9H,
N-Boc-4- ~3.90 (m), ~2.65  ~1.60 (m), ~1.05
thvibiverid - m ~1.40 (m) Boc), ~0.92 (d,
me iperidine m m
yipip 3H, CHs)
N-Boc-4- 1.46 (s, 9H,
o ~3.95 (m), ~2.95 ~1.85(m), ~1.45
hydroxypiperidin ~3.80 (M) Boc), ~1.60 (br s,
(m) (m)
e 1H, OH)
N-Boc-4-
o 3.68 () 2.42 (b) - 1.48 (s, 9H, Boc)
piperidinone
N-Boc-
S 3.68 (s, 3H,
piperidine-4- ~3.95(m), ~2.80 ~1.85(m), ~1.65
o ~2.45 (m) OCHs), 1.45 (s,
carboxylic acid (m) (m)
9H, Boc)
methyl ester
~2.80 (m, 1H, H-
N-Boc-3- ~3.80 (m), ~2.60 ~1.80(m),~1.20 ~1.60(m), ~1.40  3), 1.45 (s, 9H,
aminopiperidine (m) (m) (m) Boc), ~1.50 (br s,
2H, NH2)
3.59 (t, 2H, H-4),
N-Boc-3- 1.98 (m, 2H, H-
o ~4.04 (s) - ~2.47 ()
piperidinone 5), 1.47 (s, 9H,
Boc)[1]
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Table 2: 13C NMR Spectroscopic Data (8, ppm)
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Carbonyl Other
Compound C-2,C-6 C-3,C-5 C-4 .
(Boc) Signals
79.2
N-Boc- (C(CH5)3),
44.5 25.8 24.8 154.9
piperidine 28.5
(C(CHs)3)
~78.9
N-Boc-2- (C(CH3)3),
methylpiperidi  ~52.9, ~46.4 ~33.1, ~23.4 ~28.7 ~154.7 ~28.7
ne (C(CH3)3),
~20.7 (CHs)
~79.1
N-Boc-3- (C(CHs)3),
methylpiperidi  ~52.0, ~45.0 ~34.0, ~32.0 ~30.0 ~154.8 ~28.6
ne (C(CHs)3),
~19.5 (CHs)
~79.2
N-Boc-4- (C(CH3)3),
methylpiperidi  ~44.0 ~34.0 ~31.0 ~154.8 ~28.6
ne (C(CHs)3),
~22.0 (CH3)
79.5
N-Boc-4-
o (C(CH3)3),
hydroxypiperi  42.8 34.2 67.5 154.9 08 5
dine '
(C(CHs)3)
80.2
N-Boc-4- (C(CHs)3),
o 40.9 40.9 208.5 154.7
piperidinone 28.4
(C(CHs)3)
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1751
N-Boc- (COOCHs),
piperidine-4- 79.5
carboxylic 42.9 28.6 41.0 154.8 (C(CHs)3),
acid methyl 51.6 (OCH?3),
ester 28.4
(C(CHs)3)
~79.3
N-Boc-3-
o (C(CHs)3),
aminopiperidi  ~50.0, ~46.0 ~47.0, ~35.0 ~26.0 ~155.0 085
ne '
(C(CHs)3)
79.9
N-Boc-3- (C(CHs)3),
L 51.1,41.2 - 207.1 154.7
piperidinone 28.4
(C(CHs)3)

Table 3: IR Spectroscopic Data (cm~1)
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C=0 (Boc) O-HIN-H Other Key
Compound C-N Stretch
Stretch Stretch Bands
o ~2930 (C-H
N-Boc-piperidine  ~1695 ~1170 -
stretch)
N-Boc-2- ~2969 (C-H
o ~1693 ~1172 -
methylpiperidine stretch)
N-Boc-3- ~2925 (C-H
o ~1690 ~1165 -
methylpiperidine stretch)
N-Boc-4- ~2920 (C-H
o ~1690 ~1160 -
methylpiperidine stretch)
N-Boc-4-
P ~2940 (C-H
hydroxypiperidin ~1680 ~1165 ~3400 (broad)
stretch)
e
N-Boc-4- ~1720 (C=0
o ~1695 ~1160 -
piperidinone ketone)
N-Boc-
piperidine-4- ~1735 (C=0
~1695 ~1160 -
carboxylic acid ester)
methyl ester
N-Boc-3- ~2930 (C-H
S ~1690 ~1160 ~3350, ~3280
aminopiperidine stretch)
N-Boc-3- ~1730 (C=0
o ~1690 ~1160 -
piperidinone ketone)

Table 4: Mass Spectrometry Data (m/z)
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Compound Molecular lon [M]* [M+H]* Key Fragment lons

N 130, 114, 84, 57 (t-
N-Boc-piperidine 185 186

butyl)
N-Boc-2- 144, 128, 98, 57 (t-
L 199 200
methylpiperidine butyl)
N-Boc-3- 144, 128, 98, 57 (t-
o 199 200
methylpiperidine butyl)
N-Boc-4- 144, 128, 98, 57 (t-
o 199 200
methylpiperidine butyl)
N-Boc-4- 146, 128, 100, 57 (t-
L 201 202
hydroxypiperidine butyl)
o 144, 126, 98, 57 (t-
N-Boc-4-piperidinone 199 200

butyl)

N-Boc-piperidine-4-
188, 170, 142, 57 (i-

carboxylic acid methyl 243 244
butyl)

ester
N-Boc-3- 145, 127, 99, 57 (t-

S 200 201
aminopiperidine butyl)[2]

N 144, 126, 98, 57 (t-

N-Boc-3-piperidinone 199 200

butyl)

Note: Some of the data presented are typical values and may vary slightly depending on the
experimental conditions.

Experimental Protocols

Detailed methodologies for the key spectroscopic techniques are provided below.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Sample Preparation: 5-10 mg of the N-Boc-piperidine derivative was dissolved in
approximately 0.6 mL of deuterated chloroform (CDCIs) in a standard 5 mm NMR tube. A
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small amount of tetramethylsilane (TMS) was added as an internal standard (0 ppm).

e 1H NMR Spectroscopy: Proton NMR spectra were acquired on a 400 MHz spectrometer.
Standard acquisition parameters included a spectral width of 16 ppm, a relaxation delay of 1
s, and 16 scans.

e 13C NMR Spectroscopy: Carbon-13 NMR spectra were recorded on the same 400 MHz
spectrometer at a frequency of 100 MHz. A spectral width of 240 ppm and a relaxation delay
of 2 s were used, with broadband proton decoupling. Typically, 1024 scans were
accumulated to achieve a good signal-to-noise ratio.

Fourier-Transform Infrared (FT-IR) Spectroscopy

o Sample Preparation: A small amount of the solid or liquid sample was placed directly on the
diamond crystal of an Attenuated Total Reflectance (ATR) FT-IR spectrometer.

o Data Acquisition: The spectrum was recorded from 4000 to 400 cm~1. A background
spectrum of the clean ATR crystal was taken prior to the sample measurement. For each
sample, 32 scans were co-added at a resolution of 4 cm~1.

Mass Spectrometry (MS)

o Sample Introduction: Samples were introduced into the mass spectrometer via a direct
insertion probe or by injection of a dilute solution in methanol into an electrospray ionization
(ESI) source.

« lonization: For ESI, the analysis was performed in positive ion mode.

o Data Acquisition: Mass spectra were acquired over a mass-to-charge (m/z) range of 50-500.
For high-resolution mass spectrometry (HRMS), a time-of-flight (TOF) analyzer was used to
determine the exact mass.

Visualization of Experimental Workflow and
Substituent Effects

The following diagrams illustrate the general workflow for spectroscopic analysis and the
influence of substituents on the spectroscopic data.
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General Workflow for Spectroscopic Analysis
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Caption: General workflow for the spectroscopic analysis of N-Boc-piperidine derivatives.
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Influence of Substituents on Spectroscopic Data
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Caption: Logical relationship of substituent effects on spectroscopic data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Synthesis and Characterization of Novel Methyl (3)5-(N-Boc-piperidinyl)-1H-pyrazole-4-
carboxylates [mdpi.com]

e 2. 1-BOC-3-Aminopiperidine | CLO0H20N202 | CID 545809 - PubChem
[pubchem.ncbi.nim.nih.gov]

¢ To cite this document: BenchChem. [A Comparative Spectroscopic Guide to N-Boc-
Piperidine Derivatives]. BenchChem, [2026]. [Online PDF]. Available at:

© 2026 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1340143/docs?utm_src=pdf-body-img#a-comparative-spectroscopic-guide-to-n-boc-piperidine-derivatives
https://www.benchchem.com/product/b1340143?utm_src=pdf-custom-synthesis#bc-rfq
https://www.mdpi.com/1420-3049/26/13/3808
https://www.mdpi.com/1420-3049/26/13/3808
https://pubchem.ncbi.nlm.nih.gov/compound/545809
https://pubchem.ncbi.nlm.nih.gov/compound/545809
https://www.benchchem.com/product/b1340143/docs#a-comparative-spectroscopic-guide-to-n-boc-piperidine-derivatives
https://www.benchchem.com/product/b1340143/docs#a-comparative-spectroscopic-guide-to-n-boc-piperidine-derivatives
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1340143?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

[https://www.benchchem.com/product/b1340143/docs#a-comparative-spectroscopic-guide-
to-n-boc-piperidine-derivatives]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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